5-Chloro-2-(3-methylphenyl)-1,3-benzoxazole

• IUPAC Name: 5-chloro-2-(3-methylphenyl)-1,3-benzoxazole
• InChI: InChI=1S/C14H10ClNO/c1-9-3-2-4-10(7-9)14-16-12-8-11(15)5-6-13(12)17-14/h2-8H,1H3
• InChI Key: WNZSXBYUAPPOBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(O2)C=CC(=C3)Cl
• Molecular Formula: C14H10ClNO
• Molecular Weight: 243.69 g/mol

Description

The compound “5-Chloro-2-(3-methylphenyl)-1,3-benzoxazole” likely belongs to the class of organic compounds known as benzoxazoles, which are aromatic heterocyclic compounds containing a benzene fused to an oxazole ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 2-Chloro-5-methylphenyl isocyanate and 5-Chloro-2-fluoro-3-methylphenylboronic acid are synthesized through various organic reactions. The exact method would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a benzoxazole ring substituted with a chlorine atom at the 5-position and a 3-methylphenyl group at the 2-position.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Benzoxazoles are known to participate in various chemical reactions. For instance, boronic acids, such as 5-Chloro-2-fluoro-3-methylphenylboronic acid, are often used in Suzuki-Miyaura coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, similar compounds like 2-Chloro-5-methylphenyl isocyanate have a density of 1.2±0.1 g/cm3, a boiling point of 231.5±20.0 °C at 760 mmHg, and a molar refractivity of 45.2±0.5 cm3.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of benzoxazole derivatives. . Investigating its activity against specific viruses could be a valuable avenue for further research.

Mechanism of Action

Target of Action

Compounds like “5-Chloro-2-(3-methylphenyl)-1,3-benzoxazole” often interact with proteins or enzymes in the body, which can influence various biological processes. The specific targets would depend on the structure of the compound and its chemical properties .

Mode of Action

The compound might bind to its target, altering the target’s function. This could inhibit or enhance the target’s activity, leading to changes in cellular processes .

Biochemical Pathways

The compound could affect various biochemical pathways depending on its target. For example, it might influence signal transduction pathways, metabolic pathways, or gene expression .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would determine its bioavailability. Factors such as solubility, stability, and molecular size could influence how well the compound is absorbed and distributed in the body .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. This could range from changes in cell function to cell death .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures. Always refer to the Material Safety Data Sheet (MSDS) or other trusted sources for safety information.

Future Directions

The future directions in the research and application of this compound would depend on its properties and potential uses. Benzoxazoles, for instance, are a focus of ongoing research due to their wide range of biological activities and potential for medicinal applications.